1-(3,4-dimethylphenyl)-N-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide
Description
1-(3,4-dimethylphenyl)-N-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C19H20N4O2 and its molecular weight is 336.395. The purity is usually 95%.
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Scientific Research Applications
Structural Analysis and Synthesis
The compound 1-(3,4-dimethylphenyl)-N-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide, related closely to derivatives studied for their potential in treating Alzheimer's disease, showcases the diversity and importance of 1,2,3-triazole derivatives in medicinal chemistry. A study on J147, a promising Alzheimer's disease treatment drug, explored the structural intricacies of several 1,4-diaryl-5-trifluoromethyl-1H-1,2,3-triazoles, providing insights into their molecular electrostatic potential (MEP) and potential surface, which are crucial for understanding drug-receptor interactions (Farrán, Bonet, Claramunt, Torralba, Alkorta, & Elguero, 2018).
Antimicrobial and Antioxidant Properties
The synthesis and characterization of triazolopyrimidines, highlighting their antimicrobial and antioxidant activities, exemplify the broader applicability of triazole derivatives in addressing microbial resistance and oxidative stress-related conditions (Gilava, Patel, Ram, & Chauhan, 2020). This underscores the potential of such compounds in the development of new therapeutic agents.
Catalytic and Material Science Applications
Palladium(II) complexes of 1,2,4-triazole-based N-heterocyclic carbenes, including derivatives similar in structure to the compound of interest, have been synthesized and analyzed for their catalytic activity. Such studies demonstrate the versatility of triazole compounds beyond pharmaceuticals, finding utility in catalysis and potentially in the development of new materials (Turek, Panov, Semler, Štěpnička, Proft, Padělková, & Růžička, 2014).
Properties
IUPAC Name |
1-(3,4-dimethylphenyl)-N-(4-methoxyphenyl)-5-methyltriazole-4-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20N4O2/c1-12-5-8-16(11-13(12)2)23-14(3)18(21-22-23)19(24)20-15-6-9-17(25-4)10-7-15/h5-11H,1-4H3,(H,20,24) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VOUWZPLUYUHWGY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)N2C(=C(N=N2)C(=O)NC3=CC=C(C=C3)OC)C)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20N4O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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